(2R,4R)-1-(tert-Butoxycarbonyl)-2-methylpiperidine-4-carboxylic acid

• IUPAC Name: (2R,4R)-2-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C12H21NO4/c1-8-7-9(10(14)15)5-6-13(8)11(16)17-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,15)/t8-,9-/m1/s1
• InChI Key: JYCRXMSJGZWACP-RKDXNWHRSA-N
• Canonical SMILES: CC1CC(CCN1C(=O)OC(C)(C)C)C(=O)O
• Isomeric SMILES: C[C@@H]1C[C@@H](CCN1C(=O)OC(C)(C)C)C(=O)O
• Molecular Formula: C12H21NO4
• Molecular Weight: 243.30 g/mol
• CAS RN: 1250959-07-9

Description

“(2R,4R)-1-(tert-butoxycarbonyl)-2-methylpiperidine-4-carboxylic acid” is a chemical compound. Its InChI code is 1S/C12H21NO4/c1-8-7-9(10(14)15)5-6-13(8)11(16)17-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,15)/t8-,9-/m1/s1.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code mentioned above. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound is stored at a temperature between 2-8°C.

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Scientific Research Applications

1. NMR Studies of Macromolecular Complexes

• Summary of Application: The tert-butyl group is used as a probe for NMR studies of macromolecular complexes. This technique has greatly facilitated the study of macromolecular assemblies by solution NMR spectroscopy.
• Methods of Application: The tert-butyl groups are attached at single cysteines of fragments of synaptotagmin-1, complexin-1 and the neuronal SNAREs by reaction with 5-(tert-butyldisulfaneyl)-2-nitrobenzoic acid (BDSNB), tert-butyl iodoacetamide or tert-butyl acrylate.
• Results: The tert-butyl resonances of the tagged proteins were generally sharp and intense. This approach provides a powerful method to study large biomolecular assemblies of limited stability and/or solubility that may be applicable even at nanomolar concentrations.

2. Synthesis of Tertiary Butyl Esters

• Summary of Application: Tertiary butyl esters find large applications in synthetic organic chemistry. A method for the direct introduction of the tert-butoxycarbonyl group into a variety of organic compounds has been developed.
• Methods of Application: The introduction of the tert-butoxycarbonyl group into organic compounds is achieved using flow microreactor systems.
• Results: The resultant flow process was found to be more efficient, versatile, and sustainable compared to the batch.

3. Synthesis of Tertiary Butyl Esters

• Summary of Application: Tertiary butyl esters find large applications in synthetic organic chemistry. A straightforward method for the direct introduction of the tert-butoxycarbonyl group into a variety of organic compounds has been developed using flow microreactor systems.
• Methods of Application: The introduction of the tert-butoxycarbonyl group into organic compounds is achieved using flow microreactor systems.
• Results: The resultant flow process was found to be more efficient, versatile, and sustainable compared to the batch.

4. Dipeptide Synthesis

• Summary of Application: Amino acid ionic liquids (AAILs) have multiple reactive groups, which can complicate their use in organic synthesis. To expand the applicability of AAILs, a series of room-temperature ionic liquids derived from commercially available tert-butoxycarbonyl-protected amino acids (Boc-AAILs) were prepared. These protected AAILs were used as the starting materials in dipeptide synthesis.
• Methods of Application: The distinctive coupling reagent N, N′-diethylene-N′′-2-chloroethyl thiophosphoramide was found to enhance amide formation in the Boc-AAILs without the addition of base, giving the dipeptides in satisfactory yields in 15 min.
• Results: The dipeptides were obtained in satisfactory yields.